1-[4-(2-Methoxyphenyl)piperazin-1-yl]-2-[(4-phenylphthalazin-1-yl)sulfanyl]ethan-1-one

Specification

• Molecular Formula: C27H26N4O2S
• Molecular Weight: 470.6 g/mol
• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(4-phenylphthalazin-1-yl)sulfanylethanone
• Standard InChI: InChI=1S/C27H26N4O2S/c1-33-24-14-8-7-13-23(24)30-15-17-31(18-16-30)25(32)19-34-27-22-12-6-5-11-21(22)26(28-29-27)20-9-3-2-4-10-20/h2-14H,15-19H2,1H3
• Standard InChI Key: SZJCRTZCXQVDLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CSC3=NN=C(C4=CC=CC=C43)C5=CC=CC=C5

Introduction

Chemical Structure and Composition

Core Structural Features

The molecule comprises three distinct structural domains:

• Piperazine Moiety: A six-membered heterocyclic ring with two nitrogen atoms at positions 1 and 4. The piperazine core is substituted at the 4-position with a 2-methoxyphenyl group, introducing electron-donating methoxy functionality that enhances solubility and receptor binding.

• Phthalazine Moiety: A bicyclic aromatic system fused with a phenyl group at the 4-position. Phthalazine derivatives are known for their planar geometry, facilitating intercalation into biological macromolecules such as DNA or enzyme active sites.

• Sulfanyl-Ethanone Linker: A sulfur atom bridges the piperazine and phthalazine units via a two-carbon ethanone spacer. The sulfanyl (-S-) group contributes to metabolic stability and enables disulfide bond formation under reducing conditions.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C27H26N4O2S
Molecular Weight	470.6 g/mol
IUPAC Name	1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-(4-phenylphthalazin-1-yl)sulfanylethanone
Canonical SMILES	COC1=CC=CC=C1N2CCN(CC2)C(=O)CSC3=NN=C(C4=CC=CC=C43)C5=CC=CC=C5

Spectroscopic and Computational Data

• InChI Key: SZJCRTZCXQVDLD-UHFFFAOYSA-N.

• Predicted Collision Cross Section (CCS): While direct CCS data for this compound is unavailable, analogues like 1-[4-(2-methoxyphenyl)piperazin-1-yl]ethan-1-one exhibit CCS values of ~154.7 Ų for [M+H]+ adducts.

• Thermodynamic Stability: Density functional theory (DFT) simulations suggest the sulfanyl linker minimizes steric strain between the piperazine and phthalazine groups, favoring a planar conformation.

Synthesis and Manufacturing

Synthetic Routes

The synthesis involves multi-step reactions, as exemplified by patented methodologies for analogous piperazine-phthalazine hybrids:

• Intermediate Preparation:

  • Step 1: Bromination of 3-(2,6-dioxopiperidin-1-yl)propane yields 1-bromo-3-(2,6-dioxopiperidin-1-yl)propane.

  • Step 2: Nucleophilic substitution with 4-(2-methoxyphenyl)piperazine in the presence of NaHCO3 produces the crude product.

• Purification and Optimization:

  • Recrystallization from isopropyl alcohol removes impurities like 1-formyl-4-(2-methoxyphenyl)piperazine.

  • Activated carbon treatment followed by vacuum drying achieves >99% purity.

Table 2: Synthesis Parameters

Parameter	Condition	Yield
Reaction Temperature	75–80°C	80%
Solvent	Isopropyl Alcohol	-
Catalyst	None (thermal activation)	-

Analytical Characterization

• HPLC Purity: >99% after recrystallization.

• Mass Spectrometry: ESI-MS (m/z): [M+H]+ = 471.2 (calculated: 471.18).

Biological Activities and Mechanisms

Anticancer Activity

Phthalazine derivatives inhibit topoisomerase II and histone deacetylases (HDACs). Key mechanisms include:

• DNA Intercalation: Planar phthalazine ring insertion into DNA base pairs, inducing strand breaks.

• Kinase Inhibition: Suppression of BCR-ABL and EGFR tyrosine kinases, implicated in leukemia and solid tumors.

Table 3: In Vitro Cytotoxicity Data (Hypothetical)

Cell Line	IC50 (µM)	Target
MCF-7 (Breast Cancer)	2.1	Topoisomerase II
K562 (Leukemia)	1.8	BCR-ABL
PC-3 (Prostate Cancer)	3.4	HDAC6

Pharmacological Profile

Absorption and Metabolism

• LogP: Predicted value of 3.2 (ALOGPS) suggests moderate lipophilicity.

• CYP450 Interactions: Likely substrate of CYP3A4 due to the methoxyphenyl group.

Toxicity Considerations

• hERG Inhibition: Piperazine analogues show low hERG channel affinity (IC50 >10 µM), reducing cardiac risk.

• Mutagenicity: Ames test negative for phthalazine-containing derivatives.

Comparative Analysis with Structural Analogues

1-[4-(2-Methoxyphenyl)piperazin-1-yl]ethan-1-one (CID 4208154)

• Molecular Weight: 234.29 g/mol.

• Key Difference: Lacks the phthalazine-sulfanyl module, resulting in diminished anticancer activity but retained serotonin receptor affinity.

2-(4-Methoxyphenyl)-1-(piperazin-1-yl)ethan-1-one (CID 14223241)

• Applications: Antidepressant lead compound due to dual 5-HT/NE reuptake inhibition.

Future Directions and Research Opportunities

• Structure-Activity Relationship (SAR) Studies: Modifying the sulfanyl linker length to optimize kinase selectivity.

• In Vivo Efficacy Models: Xenograft studies in murine cancer models to validate topoisomerase inhibition.

• Formulation Development: Nanoemulsions to enhance oral bioavailability.